Cas no 1700602-75-0 (3-Fluoro-6-(3-fluorophenyl)picolinonitrile)

• Product Name: 3-Fluoro-6-(3-fluorophenyl)picolinonitrile
• CAS No: 1700602-75-0
• MF: C₁₂H₆F₂N₂
• MW: 216.186249256134
• CID: 4937186
• Update Time: 2025-06-11

3-Fluoro-6-(3-fluorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(3-fluorophenyl)picolinonitrile

• Inchi： 1S/C12H6F2N2/c13-9-3-1-2-8(6-9)11-5-4-10(14)12(7-15)16-11/h1-6H
• InChI Key： XLGBPBRXQMAOBX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-6-(3-fluorophenyl)picolinonitrile

Comprehensive Overview of 3-Fluoro-6-(3-fluorophenyl)picolinonitrile (CAS No. 1700602-75-0)

3-Fluoro-6-(3-fluorophenyl)picolinonitrile (CAS No. 1700602-75-0) is a specialized fluorinated picolinonitrile derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic nitriles, which are widely recognized for their versatility in drug discovery and material science. The presence of fluorine atoms at strategic positions enhances its biochemical properties, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-Fluoro-6-(3-fluorophenyl)picolinonitrile has surged due to their unique electronic and steric effects. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where fluorinated analogs often exhibit improved blood-brain barrier permeability and metabolic stability. This aligns with the growing focus on neurodegenerative disease therapeutics, a hot topic in medical research.

The synthetic route for CAS No. 1700602-75-0 typically involves palladium-catalyzed cross-coupling reactions, a method frequently searched by chemists optimizing green chemistry protocols. Its molecular structure features a picolinonitrile core with 3-fluorophenyl and 3-fluoro substituents, contributing to its lipophilicity and binding affinity—key parameters in medicinal chemistry QSAR studies.

From an industrial perspective, 3-Fluoro-6-(3-fluorophenyl)picolinonitrile is often discussed alongside high-value fine chemicals and custom synthesis services. Manufacturers emphasize its role in producing crop protection agents, reflecting the agricultural sector’s need for novel pest control solutions with reduced environmental impact. This connects to broader discussions about sustainable agriculture—a trending search term in 2024.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control professionals. Its thermal stability and solubility profile make it suitable for high-throughput screening platforms, addressing the pharmaceutical industry’s push toward automated drug discovery.

Notably, 1700602-75-0 has been referenced in patent literature related to kinase inhibitors—a dominant theme in oncology research. This association with targeted cancer therapies answers frequent queries about small molecule drug candidates in precision medicine. The compound’s structure-activity relationship (SAR) data is often compared with non-fluorinated analogs, highlighting the fluorine effect in molecular design.

In material science, derivatives of 3-Fluoro-6-(3-fluorophenyl)picolinonitrile show promise for organic electronic materials, particularly in OLED development—a sector experiencing exponential growth due to flexible display technologies. This application aligns with searches for advanced functional materials and molecular engineering solutions.

Regulatory databases classify this compound as a research-grade chemical, with handling requiring standard laboratory safety protocols. Its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are commonly searched by laboratory personnel, emphasizing the importance of chemical management best practices in modern research facilities.

The commercial availability of 3-Fluoro-6-(3-fluorophenyl)picolinonitrile through specialty chemical suppliers has increased, with procurement often involving just-in-time manufacturing models. This reflects the broader shift toward on-demand chemical synthesis—a topic gaining traction in supply chain optimization discussions.

Future research directions for CAS 1700602-75-0 may explore its utility in proteolysis targeting chimeras (PROTACs), an emerging technology in drug discovery platforms. Its bifunctional linker potential could address frequent queries about E3 ligase recruiters in targeted protein degradation—a cutting-edge area receiving substantial investment in 2024.